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Compound of Interest

Compound Name: Boc-3,5-Dibromo-L-tyrosine

Cat. No.: B558712 Get Quote

Essential Safety and Handling Guide for Boc-3,5-
Dibromo-L-tyrosine
Disclaimer: A specific Safety Data Sheet (SDS) for Boc-3,5-Dibromo-L-tyrosine was not

located. The following guidance is based on the safety profiles of the closely related compound

3,5-dibromo-L-tyrosine and established best practices for handling halogenated aromatic

compounds.[1][2] Researchers must consult the specific SDS provided by the supplier before

handling this chemical.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Boc-3,5-Dibromo-L-tyrosine. Adherence to

these procedures is critical for ensuring personal safety and minimizing environmental impact.

I. Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling Boc-3,5-Dibromo-L-tyrosine and

similar halogenated aromatic compounds to mitigate risks of exposure.[1]
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Protection Type Recommended PPE Rationale

Eye and Face
Chemical safety goggles and a

face shield.[1]

Protects against splashes and

vapors that can cause serious

eye damage.[1][3]

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber), a

chemically resistant lab coat or

apron, and closed-toe shoes.

[1][3]

Prevents skin contact, which

can lead to irritation or burns.

[1]

Respiratory

Work in a well-ventilated area

or a chemical fume hood.[1] If

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors should be

used.[1]

Minimizes inhalation of dust or

vapors, which can cause

respiratory tract irritation.[1][2]

II. Chemical Properties and Storage
Property Value Source

Chemical Formula C₁₄H₁₇Br₂NO₅ Chem-Impex[4]

Molecular Weight 439.33 g/mol Chem-Impex[4]

Appearance White to off-white powder Chem-Impex[4]

Melting Point 145-150 °C Chem-Impex[4]

Storage
Store at 0-8 °C in a dry place.

Keep container tightly closed.
Chem-Impex[4]

III. Operational Plan for Safe Handling
A systematic approach to handling Boc-3,5-Dibromo-L-tyrosine is crucial to ensure safety

and experimental integrity.
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1. Preparation:

Ensure a chemical fume hood is operational and the work area is clean and free of clutter.

Assemble all necessary equipment and reagents within the fume hood.

Verify that an appropriate fire extinguisher (e.g., dry chemical, carbon dioxide, or alcohol-

resistant foam) is accessible.[2]

Locate the nearest safety shower and eyewash station.

2. Handling:

Wear the appropriate PPE as detailed in the table above.

Carefully measure and transfer the required amount of the chemical. Avoid creating dust.[2]

Conduct all experimental procedures within the chemical fume hood with the sash at the

lowest practical height.[1]

3. Cleanup:

Decontaminate all glassware with a suitable solvent (e.g., acetone) within the fume hood.

Collect the rinsate as hazardous waste.[1]

Wipe down the work surface with an appropriate solvent and cleaning agent.

Remove PPE in the correct order to avoid cross-contamination and dispose of single-use

items in the designated hazardous waste container.

IV. Emergency Procedures
In the event of accidental exposure or spillage, immediate and appropriate action is critical.
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Exposure Type First Aid Measures

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[2]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[2]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Consult a

physician.[2]

Spillage

Evacuate personnel to a safe area. Use

personal protective equipment. Avoid dust

formation. Sweep up and shovel the material

into a suitable, closed container for disposal. Do

not let the product enter drains.[2]

V. Disposal Plan
Proper disposal of Boc-3,5-Dibromo-L-tyrosine and associated waste is essential to prevent

environmental contamination.

Waste Segregation: Halogenated organic waste must be collected separately from non-

halogenated waste.[1]

Containerization: Use a designated, properly labeled, and sealed container for all waste

containing Boc-3,5-Dibromo-L-tyrosine.

Disposal Method: Dispose of the hazardous waste through a licensed professional waste

disposal service.[2] Do not dispose of it as regular trash or pour it down the drain.

Contaminated packaging should be disposed of as unused product.[2]

VI. Safe Handling Workflow
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Caption: Workflow for handling Boc-3,5-Dibromo-L-tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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